Cas no 62562-99-6 ( )

  structure
  structure
Product Name: 
CAS No:62562-99-6
MF:C11H13NO4
MW:223.225223302841
CID:956864
PubChem ID:5358727
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • dimethyl (3Z,5E,7E)-1,2-dihydroazocine-6,7-dicarboxylate
    • 62562-99-6
    • NSC275377
    • DTXSID60418465
    • NSC-275377
    •  
    • Inchi: 1S/C11H13NO4/c1-15-10(13)8-5-3-4-6-12-7-9(8)11(14)16-2/h3-5,7,12H,6H2,1-2H3/b4-3-,8-5+,9-7+
    • InChI Key: YTXOZZYTEIMOKW-VQWAGYIOSA-N
    • SMILES: O(C)C(C1=CNCC=CC=C1C(=O)OC)=O |c:7,9,t:3|

Computed Properties

  • Exact Mass: 223.08449
  • Monoisotopic Mass: 223.08445790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 379
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 64.6Ų

Experimental Properties

  • PSA: 64.63
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